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Compound of Interest

Compound Name: 5-Nitro-2-furonitrile

Cat. No.: B1294822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 5-
Nitro-2-furonitrile, focusing on its melting point and solubility. This document is intended to

serve as a comprehensive resource, incorporating detailed experimental protocols and visual

representations of relevant workflows and biological mechanisms.

Core Physicochemical Data
5-Nitro-2-furonitrile is a pale yellow to yellow crystalline powder.[1] Key quantitative data

regarding its physical and chemical properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₅H₂N₂O₃ [1][2]

Molecular Weight 138.08 g/mol [1][2]

Melting Point 61-64 °C [1][3]

58.0-67.0 °C

63-64 °C [4][5][6]

Appearance
Pale yellow to yellow

crystalline powder
[1]

Density (Predicted) 1.46 ± 0.1 g/cm³ [5][6]

Boiling Point (Predicted) 234.7 ± 25.0 °C at 760 mmHg [4][5][6]

Solubility Profile
Quantitative solubility data for 5-Nitro-2-furonitrile is not readily available in published

literature. However, qualitative assessments indicate a solubility profile typical for nitro-

substituted heterocyclic compounds.[1]

Organic Solvents: The compound generally exhibits good solubility in organic solvents.[1]

This is attributed to the presence of both the nitro and nitrile functional groups, which can

participate in various intermolecular interactions with organic solvent molecules.[1]

Polar Solvents: In polar solvents, 5-Nitro-2-furonitrile shows moderate to good solubility.[1]

The polar nature of the nitro and nitrile groups enhances its ability to dissolve in these

solvents.[1]

Aqueous Solvents: Solubility in water is limited.[1] While the polar functional groups

contribute to some degree of water solubility, the overall hydrophobic character of the furan

ring restricts extensive dissolution in aqueous media.[1]

Experimental Protocols
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The following sections detail standardized methodologies for the determination of melting point

and solubility for compounds such as 5-Nitro-2-furonitrile.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature range over which it transitions from a solid to a

liquid. For a pure crystalline solid, this transition is sharp. The capillary method is a common

and reliable technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation:

Ensure the 5-Nitro-2-furonitrile sample is completely dry and finely powdered. If

necessary, gently grind the crystals using a mortar and pestle.

Press the open end of a capillary tube into the powdered sample, forcing a small amount

of the solid into the tube.

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.

The packed sample height should be 2-3 mm.

Apparatus Setup:

Insert the capillary tube into the sample holder of the melting point apparatus.

Set the initial temperature to approximately 15-20°C below the expected melting point

(e.g., around 45°C for 5-Nitro-2-furonitrile).
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Measurement:

Begin heating the sample. For a preliminary, rapid determination, a faster heating rate can

be used.

For an accurate measurement, slow the heating rate to 1-2°C per minute as the

temperature approaches the expected melting point.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last solid crystal melts

(the end of the melting range).

Reporting:

The melting point is reported as a range from the temperature of initial melting to the

temperature of complete melting.
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Prepare Dry, Powdered Sample

Load Sample into Capillary Tube (2-3 mm)

Insert Tube into Melting Point Apparatus

Set Initial Temperature Below Expected M.P.

Heat Rapidly for Approximate M.P.

Optional

Repeat with Slow Heating (1-2°C/min)

For Accuracy

Record T_initial (First Liquid Drop)

Record T_final (All Solid Melts)

Report Melting Point as T_initial - T_final Range

Click to download full resolution via product page

Workflow for Melting Point Determination

Solubility Determination (Qualitative)
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This protocol provides a systematic approach to determine the solubility of a compound in

various solvents, which can indicate the presence of certain functional groups and provide

information about molecular size and polarity.

Apparatus and Reagents:

Small test tubes and rack

Spatula and weighing balance

Vortex mixer (optional)

Solvents: Water (deionized), Diethyl ether, 5% NaOH (aq), 5% NaHCO₃ (aq), 5% HCl (aq),

Concentrated H₂SO₄.

Procedure:

Initial Solvent Tests:

In separate test tubes, add approximately 20-30 mg of 5-Nitro-2-furonitrile.

To the first tube, add 1 mL of water in portions. Shake or vortex vigorously after each

addition. Observe and record if the compound is soluble, partially soluble, or insoluble.

To a second tube, add 1 mL of diethyl ether in portions, shaking after each addition.

Record the solubility.

Acid-Base Reactivity Tests (if water-insoluble):

5% NaOH: To a fresh sample, add 1 mL of 5% NaOH solution. Solubility in this basic

solution suggests the presence of an acidic functional group.

5% NaHCO₃: To a fresh sample, add 1 mL of 5% NaHCO₃ solution. Solubility in this weak

base indicates a strongly acidic functional group.

5% HCl: To a fresh sample, add 1 mL of 5% HCl solution. Solubility in this acidic solution

suggests the presence of a basic functional group (e.g., an amine).
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Sulfuric Acid Test:

If the compound is insoluble in all the above, carefully add it to a test tube containing 1 mL

of cold, concentrated sulfuric acid.

Solubility in concentrated H₂SO₄, often accompanied by a color change, suggests the

presence of a neutral compound containing oxygen, nitrogen, or sulfur, or a compound

that can be easily sulfonated.
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Start with Unknown Compound
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No
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Logical Flow for Solubility Classification

Biological Context: Mechanism of Action of
Nitrofurans
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While a specific signaling pathway for 5-Nitro-2-furonitrile itself is not extensively

documented, its chemical class, the nitrofurans, possesses a well-characterized mechanism of

antibacterial action. This is highly relevant for its derivatives used in drug development.

Nitrofurans act as prodrugs that are activated within bacterial cells.

The antibacterial action involves the following key steps:

Uptake: The nitrofuran compound enters the bacterial cell.

Reduction: Inside the bacterium, flavoproteins (nitroreductases) reduce the 5-nitro group.

This reduction is more rapid in bacterial cells than in mammalian cells, contributing to

selective toxicity.

Generation of Reactive Intermediates: This enzymatic reduction generates a series of highly

reactive electrophilic intermediates.

Multitarget Damage: These reactive intermediates are non-specific and damage multiple

targets within the bacterial cell, including:

DNA and RNA: Causing damage and inhibiting replication and protein synthesis.

Ribosomal Proteins: Disrupting protein synthesis.

Metabolic Enzymes: Interfering with crucial cellular processes like pyruvate metabolism.

This multi-targeted approach is believed to be the reason for the low incidence of acquired

bacterial resistance to this class of antibiotics.
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Mechanism of Action of Nitrofuran Antibiotics

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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